Cas no 1218339-60-6 (methyl 2-(4-chlorophenyl)-2-(ethylamino)acetate)

• Product Name: methyl 2-(4-chlorophenyl)-2-(ethylamino)acetate
• CAS No: 1218339-60-6
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6534820
• PubChem ID: 60788043
• Update Time: 2025-07-23

methyl 2-(4-chlorophenyl)-2-(ethylamino)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-chlorophenyl)-2-(ethylamino)acetate
• Benzeneacetic acid, 4-chloro-α-(ethylamino)-, methyl ester

• Inchi： 1S/C11H14ClNO2/c1-3-13-10(11(14)15-2)8-4-6-9(12)7-5-8/h4-7,10,13H,3H2,1-2H3
• InChI Key： YPFIEWWSZOJQPX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(NCC)C(=O)OC

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 303.9±32.0 °C(Predicted)
• pka: 6.23±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(4-chlorophenyl)-2-(ethylamino)acetate

Methyl 2-(4-Chlorophenyl)-2-(ethylamino)acetate (CAS No. 1218339-60-6): A Comprehensive Overview

Methyl 2-(4-chlorophenyl)-2-(ethylamino)acetate, identified by its CAS number 1218339-60-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both chlorophenyl and ethylamino groups in its molecular structure suggests a rich chemical reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The compound's structure consists of an acetate ester moiety linked to a benzene ring substituted with a chlorine atom at the para position, and an ethylamino group attached to the same carbon atom as the ester. This arrangement imparts specific electronic and steric properties that influence its interactions with biological targets. The chlorophenyl group, known for its ability to engage in hydrogen bonding and π-stacking interactions, can enhance binding affinity to proteins, while the ethylamino group provides a basic nitrogen that can participate in various biochemical reactions.

In recent years, the pharmaceutical industry has seen a surge in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). Methyl 2-(4-chlorophenyl)-2-(ethylamino)acetate has been explored as a potential scaffold for such inhibitors due to its ability to modulate the conformational dynamics of protein surfaces. Studies have demonstrated that compounds with similar structural motifs can disrupt aberrant protein-protein interactions involved in diseases such as cancer and inflammatory disorders. The chlorophenyl moiety, in particular, has been shown to interact with aromatic residues in protein binding pockets, thereby facilitating the design of high-affinity binders.

Moreover, the ethylamino group in Methyl 2-(4-chlorophenyl)-2-(ethylamino)acetate serves as a versatile handle for further functionalization. This feature allows chemists to introduce additional substituents or linkages, enabling the synthesis of libraries of derivatives with tailored biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The compound's compatibility with various synthetic methodologies, including nucleophilic substitution and condensation reactions, makes it a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 2-(4-chlorophenyl)-2-(ethylamino)acetate. Molecular docking simulations have been employed to predict its binding modes to target proteins, providing insights into optimal pharmacophoric arrangements. These simulations have revealed that slight modifications to the compound's structure can significantly improve its binding affinity and selectivity. For instance, replacing the ethylamino group with more potent basic moieties has been shown to enhance interactions with acidic residues in protein binding pockets.

The compound's potential extends beyond drug discovery; it also finds applications in materials science and agrochemical research. Its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and coordination polymers. Additionally, derivatives of Methyl 2-(4-chlorophenyl)-2-(ethylamino)acetate have been investigated for their herbicidal and fungicidal properties, showcasing its versatility across multiple scientific domains.

In conclusion, Methyl 2-(4-chlorophenyl)-2-(ethylamino)acetate (CAS No. 1218339-60-6) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play pivotal roles in advancing therapeutic strategies and material science innovations.